Cas no 13794-24-6 (1-(1H-1,3-benzodiazol-2-yl)butan-1-ol)

1-(1H-1,3-Benzodiazol-2-yl)butan-1-ol is a benzimidazole derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a hydroxyl group at the butyl chain, enhancing its reactivity for further functionalization. The benzimidazole core contributes to its stability and potential biological activity, making it a valuable intermediate in medicinal chemistry. This compound may exhibit utility in the development of therapeutic agents due to its heterocyclic framework, which is often associated with antimicrobial, antiviral, or anticancer properties. Its synthetic versatility allows for modifications to optimize physicochemical properties, supporting research in drug discovery and material science.
1-(1H-1,3-benzodiazol-2-yl)butan-1-ol structure
13794-24-6 structure
Product Name:1-(1H-1,3-benzodiazol-2-yl)butan-1-ol
CAS No:13794-24-6
MF:C11H14N2O
MW:190.241662502289
CID:119940
Update Time:2025-10-21

1-(1H-1,3-benzodiazol-2-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-methanol,a-propyl-
    • 2-Benzimidazolemethanol,alpha-propyl-(7CI,8CI)
    • 1-(1H-benzimidazol-2-yl)butan-1-ol
    • 1-(1H-Benzoimidazol-2-yl)-butan-1-ol
    • 1-benzimidazol-2-ylbutan-1-ol
    • SBB044497
    • STK883966
    • 1-(1H-benzo[d]imidazol-2-yl)butan-1-ol
    • ST50784514
    • 1-(1H-1,3-BENZODIAZOL-2-YL)BUTAN-1-OL
    • 1-(1H-1,3-benzodiazol-2-yl)butan-1-ol
    • Inchi: 1S/C11H14N2O/c1-2-5-10(14)11-12-8-6-3-4-7-9(8)13-11/h3-4,6-7,10,14H,2,5H2,1H3,(H,12,13)
    • InChI Key: MDLCZTFTMXFHOX-UHFFFAOYSA-N
    • SMILES: OC(C1=NC2C=CC=CC=2N1)CCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 186
  • XLogP3: 2.2
  • Topological Polar Surface Area: 48.9

1-(1H-1,3-benzodiazol-2-yl)butan-1-ol Pricemore >>

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